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Compound of Interest

Methyl 2-methylbenzo[d]oxazole-
Compound Name:
6-carboxylate

Cat. No.: B178514

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methyl 2-methylbenzo[d]oxazole-6-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery.
This document outlines its commercial availability, key chemical properties, a plausible
synthetic route with a detailed experimental protocol, and its potential biological relevance
within the broader context of benzoxazole derivatives' known activities.

Commercial Availability

Methyl 2-methylbenzo[d]oxazole-6-carboxylate (CAS No. 136663-23-5) is available from
several commercial suppliers, primarily for research and development purposes. The
compound is often supplied by specialized chemical building block providers.

Table 1: Commercial Suppliers of Methyl 2-methylbenzo[d]oxazole-6-carboxylate

Supplier Product Number Purity Availability
Sigma-Aldrich
(distributor for AMBH97BA00C1 >98% In Stock

Ambeed, Inc.)

Ambeed, Inc. AMBH97BA0O0C1 >98% In Stock
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Note: Availability and product specifications are subject to change. Please refer to the
supplier's website for the most current information.

Chemical and Physical Properties

A summary of the key physicochemical properties of Methyl 2-methylbenzo[d]oxazole-6-
carboxylate is presented below.

Table 2: Physicochemical Properties

Property Value Reference
CAS Number 136663-23-5

Molecular Formula C10H9NOs3

Molecular Weight 191.19 g/mol

Appearance Solid

Purity >98%

Storage Conditions Sealed in dry, 2-8°C
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Synthesis and Experimental Protocols

While specific literature detailing the synthesis of Methyl 2-methylbenzo[d]oxazole-6-
carboxylate is not readily available, a plausible and efficient synthetic route can be derived
from established methods for analogous 2-substituted benzoxazoles. The most common
approach involves the condensation and subsequent cyclization of a 2-aminophenol derivative
with a carboxylic acid or its equivalent.

A likely precursor for this synthesis is methyl 4-amino-3-hydroxybenzoate. The following
protocol outlines a potential synthetic pathway.

Proposed Synthetic Pathway
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The synthesis can be envisioned as a one-pot reaction involving the acylation of methyl 4-
amino-3-hydroxybenzoate with acetic anhydride, followed by an acid-catalyzed
cyclodehydration to form the benzoxazole ring.
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 To cite this document: BenchChem. [Commercial Sourcing and Technical Profile of Methyl 2-
methylbenzo[d]oxazole-6-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178514#commercial-suppliers-of-methyl-2-
methylbenzo-d-oxazole-6-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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